Cas no 1189923-43-0 (1-(3-Chlorophenyl)piperazine-d8)

• Product Name: 1-(3-Chlorophenyl)piperazine-d8
• CAS No: 1189923-43-0
• MF: C₁₀H₁₃ClN₂
• MW: 204.725914716721
• CID: 1074089
• PubChem ID: 46780997
• Update Time: 2024-11-06

1-(3-Chlorophenyl)piperazine-d8 Chemical and Physical Properties

Names and Identifiers

• N-(m-Chlorophenyl)piperazine-d8
• 1-(3-Chlorophenyl)piperazine-d8
• [2H8]-m-CPP
• 1189923-43-0
• 1-(3-chlorophenyl)-2,2,3,3,5,5,6,6-octadeuteriopiperazine
• 1-(3-chlorophenyl)(2,2,3,3,5,5,6,6-?H?)piperazine

• Inchi： 1S/C10H13ClN2/c11-9-2-1-3-10(8-9)13-6-4-12-5-7-13/h1-3,8,12H,4-7H2/i4D2,5D2,6D2,7D2
• InChI Key： VHFVKMTVMIZMIK-DUSUNJSHSA-N
• SMILES： ClC1=CC=CC(=C1)N1C([2H])([2H])C([2H])([2H])NC([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 204.1269401g/mol
• Monoisotopic Mass: 204.1269401g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines